Cas no 143239-22-9 (3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt)

• Product Name: 3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt
• CAS No: 143239-22-9
• Molecular Formula: C₂₁H₂₄N₂O₃S
• Molecular Weight: 384.49200
• CID: 108249
• PubChem ID: 6043274

3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt Properties

Names and Identifiers

• 3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt
• 2-(4-DIMETHYLAMINOSTYRYL)-6-SULFO-1,3,3-TRIMETHYLINDOLIUM BETAINE
• DYE OP 450
• 143239-22-9
• 2-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-1,3,3-TRIMETHYLINDOL-1-IUM-6-SULFONATE

• InChIKey： OCINYYMJADUXGT-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H24N2O3S/c1-21(2)18-12-11-17(27(24,25)26)14-19(18)23(5)20(21)13-8-15-6-9-16(10-7-15)22(3)4/h6-14H,1-5H3
• SMILES： CN(C1=CC=C(/C=C/C2=[N+](C)C3=CC(S([O-])(=O)=O)=CC=C3C2(C)C)C=C1)C

Computed Properties

• Exact Mass: 384.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 384.15076381g/mol
• Heavy Atom Count: 27
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• LogP: 4.41570
• PSA: 71.83000